![molecular formula C19H18O3 B255640 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one](/img/structure/B255640.png)
2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one, also known as HBC, is a flavonoid that has been found to possess various biological activities. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.
Mechanism of Action
2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one exerts its biological activities through various mechanisms. It has been found to inhibit the activity of various enzymes, including cyclooxygenase-2, lipoxygenase, and acetylcholinesterase. This compound also activates the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes. This compound has also been found to modulate various signaling pathways, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, and to inhibit the growth and proliferation of cancer cells. This compound has also been found to improve cognitive function and to protect against neurodegenerative diseases. Additionally, this compound has been found to improve glucose metabolism and to reduce insulin resistance.
Advantages and Limitations for Lab Experiments
2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has several advantages for lab experiments. It is readily available and relatively inexpensive. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It has low solubility in water, which can affect its bioavailability and limit its use in certain assays. Additionally, this compound can exhibit batch-to-batch variability, which can affect the reproducibility of experiments.
Future Directions
There are several future directions for the study of 2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to study the structure-activity relationship of this compound and to identify more potent derivatives. Additionally, the use of this compound in combination with other compounds or therapies could be explored. Finally, the development of more efficient synthesis methods for this compound could facilitate its use in research and drug development.
Conclusion:
In conclusion, this compound is a flavonoid that possesses various biological activities and has been extensively studied for its potential as a therapeutic agent. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has the potential to be a valuable tool for research and drug development, and further studies are warranted to fully explore its therapeutic potential.
Synthesis Methods
2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one can be synthesized using different methods, including the reaction of 4-tert-butylphenol with ethyl acetoacetate in the presence of a base, followed by cyclization with a Lewis acid catalyst. Another method involves the reaction of 4-tert-butylphenol with 2-hydroxyacetophenone in the presence of a catalyst, followed by cyclization. This compound can also be synthesized using microwave-assisted synthesis and other methods.
Scientific Research Applications
2-(4-tert-butylphenyl)-3-hydroxy-4H-chromen-4-one has been extensively studied for its biological activities. It has been found to possess antioxidant, anti-inflammatory, antitumor, and neuroprotective activities. This compound has also been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and diabetes.
properties
Molecular Formula |
C19H18O3 |
---|---|
Molecular Weight |
294.3 g/mol |
IUPAC Name |
2-(4-tert-butylphenyl)-3-hydroxychromen-4-one |
InChI |
InChI=1S/C19H18O3/c1-19(2,3)13-10-8-12(9-11-13)18-17(21)16(20)14-6-4-5-7-15(14)22-18/h4-11,21H,1-3H3 |
InChI Key |
QBZIVWLZEFUVKA-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)O |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.